Cas no 2011707-09-6 (4-(2-bromoethyl)-3,5-difluoropyridine)

• Product Name: 4-(2-bromoethyl)-3,5-difluoropyridine
• CAS No: 2011707-09-6
• MF: C₇H₆BrF₂N
• MW: 222.030047893524
• CID: 6245935
• PubChem ID: 165789848
• Update Time: 2025-09-19

4-(2-bromoethyl)-3,5-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)-3,5-difluoropyridine
• EN300-1920004
• 2011707-09-6

• Inchi： 1S/C7H6BrF2N/c8-2-1-5-6(9)3-11-4-7(5)10/h3-4H,1-2H2
• InChI Key： BFEKMADRFRXDTJ-UHFFFAOYSA-N
• SMILES： BrCCC1C(=CN=CC=1F)F

Computed Properties

• Exact Mass: 220.96517g/mol
• Monoisotopic Mass: 220.96517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(2-bromoethyl)-3,5-difluoropyridine

Introduction to 4-(2-bromoethyl)-3,5-difluoropyridine (CAS No. 2011707-09-6)

4-(2-bromoethyl)-3,5-difluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2011707-09-6, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its bromoethyl substituent and difluorine atoms at the 3 and 5 positions of the pyridine ring, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both bromine and fluorine atoms enhances its reactivity, making it a versatile building block for the development of novel bioactive molecules.

The structural features of 4-(2-bromoethyl)-3,5-difluoropyridine contribute to its potential applications in medicinal chemistry. The bromoethyl group provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the construction of complex organic molecules. Additionally, the fluorine atoms introduce electronic and steric effects that can modulate the biological activity of the resulting compounds. This makes 4-(2-bromoethyl)-3,5-difluoropyridine a promising candidate for the synthesis of drugs targeting various therapeutic areas.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. Studies have demonstrated that fluorine atoms can significantly influence the pharmacokinetic properties of drug candidates by affecting lipophilicity, solubility, and metabolic degradation pathways. The compound 4-(2-bromoethyl)-3,5-difluoropyridine leverages these advantages, making it an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of 4-(2-bromoethyl)-3,5-difluoropyridine is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug design strategies, researchers can develop inhibitors with improved selectivity and potency. For instance, recent studies have shown that derivatives of 4-(2-bromoethyl)-3,5-difluoropyridine exhibit promising activity against tyrosine kinases, which are key targets in oncology.

The bromoethyl group in 4-(2-bromoethyl)-3,5-difluoropyridine also facilitates the introduction of other functional groups through nucleophilic substitution reactions. This flexibility allows chemists to tailor the molecular structure to meet specific biological requirements. For example, by replacing the bromoethyl group with other alkyl or aryl groups, researchers can explore different pharmacological profiles and optimize drug-like properties such as solubility and bioavailability.

Another area where 4-(2-bromoethyl)-3,5-difluoropyridine shows promise is in the development of agrochemicals. Fluorinated pyridines are known to exhibit herbicidal and insecticidal properties, and derivatives of this compound have been investigated for their potential as crop protection agents. The unique combination of substituents in 4-(2-bromoethyl)-3,5-difluoropyridine makes it a valuable precursor for synthesizing novel agrochemicals with enhanced efficacy and environmental compatibility.

The synthesis of 4-(2-bromoethyl)-3,5-difluoropyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. The introduction of fluorine atoms is often achieved through halogen exchange reactions or direct fluorination methods. The bromination step is typically performed using brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂). These synthetic routes highlight the compound's accessibility and its suitability for large-scale production.

In conclusion,4-(2-bromoethyl)-3,5-difluoropyridine (CAS No. 2011707-09-6) is a multifunctional intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse chemical modifications, making it a valuable tool for drug discovery and crop protection applications. As research in fluorinated heterocycles continues to advance,4-(2-bromoethyl)-3,5-difluoropyridine is likely to play an increasingly important role in developing next-generation bioactive molecules.